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Compound of Interest

Compound Name:
4-(2,6-Dimethoxyphenyl)-4-

oxobutyric acid

Cat. No.: B1321371 Get Quote

4-(Dimethoxyphenyl)-4-oxobutyric acids represent a class of organic compounds characterized

by a dimethoxy-substituted phenyl ring attached to a four-carbon chain containing both a

ketone and a carboxylic acid functional group. While the specific isomer, 4-(2,6-
Dimethoxyphenyl)-4-oxobutyric acid, is a subject of interest, comprehensive data for this

particular substitution pattern is scarce in readily available literature. However, extensive

research on other isomers, such as the 3,4- and 2,4-dimethoxy derivatives, provides a solid

foundation for understanding the synthesis, properties, and potential applications of this

chemical family. These compounds are pivotal intermediates in organic synthesis, serving as

versatile building blocks for the creation of more complex molecules with potential

pharmacological activities. Their utility stems from the presence of multiple reactive sites that

allow for a variety of chemical transformations. This guide will provide a detailed overview of

the synthesis, characterization, and applications of 4-(dimethoxyphenyl)-4-oxobutyric acids,

using available data from various isomers to present a comprehensive technical profile.

Physicochemical Properties and Characterization
The physicochemical properties of 4-(dimethoxyphenyl)-4-oxobutyric acids can vary depending

on the substitution pattern of the methoxy groups on the phenyl ring. A summary of key

properties for several isomers is presented below.
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Property
4-(3,4-dimethoxyphenyl)-4-
oxobutanoic acid

4-(2,4-dimethoxyphenyl)-4-
oxo-butanoic acid

CAS Number 5333-34-6[1][2] 14617-06-2[3]

Molecular Formula C₁₂H₁₄O₅[1] C₁₂H₁₄O₅[3]

Molecular Weight 238.24 g/mol [1] 238.24 g/mol [3]

Melting Point 159-161 °C[2] 148 °C[3]

Boiling Point (Predicted) 432.9±35.0 °C[2] 452.3±35.0 °C[3]

Density (Predicted) 1.211±0.06 g/cm³[2] 1.211±0.06 g/cm³[3]

pKa (Predicted) 4.51±0.17[2] 4.46±0.17[3]

Characterization of these compounds typically involves a suite of standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the structure and confirm the positions of the substituents on the aromatic ring.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretching frequencies of

the ketone and carboxylic acid groups.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,

confirming the compound's identity.

Melting Point Analysis: To assess the purity of the synthesized compound.

Synthesis of 4-(Dimethoxyphenyl)-4-oxobutyric
Acids
The most common and efficient method for the synthesis of 4-(dimethoxyphenyl)-4-oxobutyric

acids is the Friedel-Crafts acylation of a dimethoxybenzene with succinic anhydride.[1][4][5][6]

This reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃).

General Synthesis Workflow
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Caption: General workflow for the Friedel-Crafts acylation synthesis.

Step-by-Step Experimental Protocol
The following is a generalized protocol based on literature procedures for related compounds.

[5][6] Caution: This reaction should be performed in a well-ventilated fume hood, as it involves

corrosive and moisture-sensitive reagents.

Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser with a drying tube is charged with the chosen

dimethoxybenzene isomer and a suitable solvent (e.g., dichlorobenzene or methylene

chloride).

Cooling: The flask is cooled in an ice bath to a temperature below 5 °C.

Addition of Lewis Acid: Aluminum chloride is added portion-wise to the stirred solution,

ensuring the temperature remains low.
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Addition of Succinic Anhydride: A solution of succinic anhydride in the same solvent is added

dropwise from the dropping funnel.

Reaction Progression: After the addition is complete, the reaction mixture is stirred at a low

temperature for a specified period (e.g., 1 hour) and then allowed to warm to room

temperature, where it is stirred for several more hours to overnight to ensure the reaction

goes to completion.

Quenching: The reaction is carefully quenched by pouring the mixture into a beaker of ice-

cold dilute hydrochloric acid.

Product Isolation: The resulting precipitate is collected by vacuum filtration.

Purification: The crude product is washed with water and can be further purified by

recrystallization from a suitable solvent, such as ethanol.

Applications in Research and Drug Development
4-(Dimethoxyphenyl)-4-oxobutyric acids are valuable precursors for the synthesis of a wide

range of more complex molecules. Their bifunctional nature allows for selective modifications at

either the ketone or the carboxylic acid, or both.

Role as a Precursor in Synthesis

Chemical Modifications

Potential Final Products

4-(Dimethoxyphenyl)-4-oxobutyric acid

Reduction of Ketone Esterification/Amidation of Carboxylic Acid Cyclization Reactions

Biologically Active Heterocycles Anti-inflammatory Agents Novel Scaffolds for Drug Discovery
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Caption: Synthetic utility of 4-(dimethoxyphenyl)-4-oxobutyric acids.

One notable application is in the development of anti-inflammatory agents. For example,

related structures have been investigated for their anti-inflammatory and immunomodulatory

effects.[7] The core structure can be elaborated into various heterocyclic systems, which are

common motifs in many pharmaceuticals. The general class of chalcones, which share some

structural similarities, are known for a wide spectrum of pharmacological properties, including

antioxidant, antibacterial, and anticancer activities.[8] This suggests that derivatives of 4-

(dimethoxyphenyl)-4-oxobutyric acids could also be explored for similar biological activities.

Conclusion
While specific data on 4-(2,6-Dimethoxyphenyl)-4-oxobutyric acid is not widely available, a

comprehensive understanding of its properties and synthesis can be inferred from the

extensive research on its isomers. The Friedel-Crafts acylation of dimethoxybenzenes with

succinic anhydride provides a reliable and scalable method for their production. These

compounds are valuable intermediates for synthetic chemists, offering a gateway to a diverse

range of more complex molecules. Their potential as precursors to pharmacologically active

compounds makes them an important area of study for researchers in drug discovery and

development. Further investigation into the 2,6-dimethoxy isomer is warranted to fully

characterize its unique properties and explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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